N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-benzyl-2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H13N3O3S/c19-13(16-9-11-5-2-1-3-6-11)10-22-15-18-17-14(21-15)12-7-4-8-20-12/h1-8H,9-10H2,(H,16,19)
• InChI Key: VFIQSWHUBBLMQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps. Once synthesized, it can be used to study the mechanism of action, biochemical and physiological effects, and other important aspects.

Mechanism of Action

The mechanism of action of N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is not fully understood. However, it is believed to exert its antimicrobial and antifungal effects by disrupting the cell membrane and inhibiting the synthesis of cell wall components. Its anticancer effects are thought to be due to its ability to induce apoptosis and inhibit cell proliferation. Its ability to inhibit enzymes such as acetylcholinesterase and butyrylcholinesterase is thought to be due to its interaction with the active site of these enzymes.
Biochemical and Physiological Effects
N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide in lab experiments is its potential as a fluorescent probe for the detection of biological thiols. Another advantage is its potential as an anti-inflammatory agent. However, one limitation is the lack of understanding of its mechanism of action. Additionally, further studies are needed to determine its safety and efficacy for use in humans.

Future Directions

There are several future directions for research related to N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. One direction is to further investigate its potential as a fluorescent probe for the detection of biological thiols. Another direction is to study its potential as an anti-inflammatory agent. Additionally, further studies are needed to determine its safety and efficacy for use in humans. Further research is also needed to fully understand its mechanism of action and to identify any potential drug targets.

Synthesis Methods

The synthesis of N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide involves several steps. The first step involves the reaction of 2-amino-5-(2-furyl)-1,3,4-oxadiazole with carbon disulfide to form 2-[(2-furyl)-1,3,4-oxadiazol-5-yl]thioacetic acid. This intermediate is then reacted with benzylamine to form N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

N-benzyl-2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has potential applications in various fields of scientific research. It has been studied for its antimicrobial, antifungal, and anticancer properties. It has also been used as a fluorescent probe for the detection of biological thiols. Additionally, it has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit enzymes such as acetylcholinesterase and butyrylcholinesterase.